Cas no 7735-43-5 (1,20-eicosanediol)

• Product Name: 1,20-eicosanediol
• CAS No: 7735-43-5
• MF: C₂₀H₄₂O₂
• MW: 314.546287059784
• MDL: MFCD01076309
• CID: 983376
• PubChem ID: 4134690
• Update Time: 2025-05-26

1,20-eicosanediol Chemical and Physical Properties

Names and Identifiers

• 1,20-eicosanediol
• icosane-1,20-diol
• 1,20-eicosandiol
• 1,20-Eisosanediol
• 1,23-eicosane diol
• Eicosamethylenglykol
• 7735-43-5
• LMFA05000578
• WS-03159
• DTXSID80399727
• 1,20-Icosanediol
• CHEBI:184409
• CS-0091036
• AMY040
• PGMMMHFNKZSYEP-UHFFFAOYSA-N
• MFCD01076309
• E74206
• SCHEMBL54911
• DTXCID70350584

• MDL： MFCD01076309
• Inchi： 1S/C20H42O2/c21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22/h21-22H,1-20H2
• InChI Key： PGMMMHFNKZSYEP-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 314.31800
• Monoisotopic Mass: 314.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 19
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0.8615 (rough estimate)
• Melting Point: 65°C (estimate)
• Boiling Point: 336.01°C (rough estimate)
• Flash Point: 181.3°C
• Refractive Index: 1.4884 (estimate)
• PSA: 40.46000
• LogP: 5.99280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on 1,20-eicosanediol

Chemical Profile of 1,20-eicosanediol (CAS No. 7735-43-5)

1,20-eicosanediol, identified by the Chemical Abstracts Service Number (CAS No.) 7735-43-5, is a long-chain diol compound with significant applications in biochemical research and industrial processes. This compound, characterized by its 20-carbon backbone with two hydroxyl groups positioned at the 1st and 20th carbon atoms, exhibits unique physicochemical properties that make it valuable in various synthetic and analytical methodologies.

The molecular structure of 1,20-eicosanediol (C₂₀H₄₂O₂) contributes to its high molecular weight and relatively low solubility in water but excellent solubility in organic solvents such as ethanol, acetone, and dichloromethane. These characteristics are particularly useful in pharmaceutical formulations where solubility and stability are critical factors. The presence of two hydroxyl groups allows for further functionalization, making it a versatile intermediate in organic synthesis.

In recent years, 1,20-eicosanediol has garnered attention in the field of biochemistry due to its potential role as a precursor in the synthesis of complex lipid molecules. Research has indicated that this compound may serve as a building block for polyunsaturated fatty acids (PUFAs), which are essential for cellular membrane structure and function. The diol’s ability to undergo oxidation and polymerization reactions has been explored in the development of novel biomaterials, including biodegradable polymers and lubricants.

One of the most intriguing applications of 1,20-eicosanediol is in the realm of drug delivery systems. Studies have demonstrated its potential to enhance the bioavailability of hydrophobic drugs by forming micelles or liposomes. These formulations not only improve drug solubility but also allow for targeted delivery to specific tissues or cells. The hydroxyl groups on the 1,20-eicosanediol molecule facilitate interactions with other biomolecules, enabling precise control over drug release profiles.

The compound’s stability under various environmental conditions has also been investigated, revealing its suitability for long-term storage in laboratory settings. This stability is particularly important for clinical trials where consistency in sample preparation is paramount. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of 1,20-eicosanediol during storage and processing.

Industrial applications of 1,20-eicosanediol extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role as a solvent and reactant in polymer synthesis has been explored, particularly in the production of high-performance coatings and adhesives. The compound’s compatibility with other monomers and polymers makes it a valuable component in formulations requiring enhanced durability and chemical resistance.

Recent advancements in green chemistry have highlighted the environmental benefits of using 1,20-eicosanediol as a renewable resource. Biocatalytic processes have been developed to produce this compound from natural oils through enzymatic oxidation pathways. This sustainable approach aligns with global efforts to reduce reliance on petrochemical-derived products while maintaining high-quality chemical outputs.

The toxicological profile of 1,20-eicosanediol has been thoroughly examined to ensure safety in occupational settings. Studies have shown that while the compound is not classified as highly toxic, proper handling precautions should be taken due to potential skin or eye irritation upon direct exposure. Safety data sheets (SDS) recommend the use of personal protective equipment (PPE), including gloves and safety goggles, when working with concentrated solutions or large quantities.

In conclusion, 1,20-eicosanediol (CAS No. 7735-43-5) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural properties enable diverse uses in pharmaceutical development, biomaterial synthesis, and industrial chemistry. As research continues to uncover new methodologies for utilizing this compound, its importance is likely to grow further within both academic and industrial contexts.